4,7-Difluoro-2-hydroxymethylbenzofuran

• Molecular Formula: C9H6F2O2
• Molecular Weight: 184.14 g/mol
• IUPAC Name: (4,7-difluoro-1-benzofuran-2-yl)methanol
• InChI: InChI=1S/C9H6F2O2/c10-7-1-2-8(11)9-6(7)3-5(4-12)13-9/h1-3,12H,4H2
• InChI Key: RFXXQWDLVXNHBF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1F)C=C(O2)CO)F

Description

4,7-Difluoro-2-hydroxymethylbenzofuran is a useful research compound. Its molecular formula is C9H6F2O2 and its molecular weight is 184.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

252 mg of 2-acetoxymethyl-4,7-difluorobenzofuran was dissolved in 5 ml of methanol and 455 mg of potassium carbonate was added to the solution at room temperature. The resulting mixture was stirred at the same temperature for 2 hours, followed by the addition of ethyl acetate thereto. The organic layer was washed with brine, dried over anhydrous magnesium sulfate, and evaporated. The resulting residue was subjected to silica gel chromatography (developer: 5% ethyl acetate/n-hexane) to give 161 mg of the title compound as a colorless oil.